5-propylpyridazin-3-amine
Description
5-propylpyridazin-3-amine is a chemical compound with the molecular formula C7H11N3 . It is a derivative of pyridazin-3-amine, which is a class of organic compounds known as aminopyridazines. These are organic compounds containing an amino group attached to a pyridazine ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms, and a propyl group attached to the 5-position of the ring .Safety and Hazards
The safety data sheet for a similar compound, 3-Aminopyridazine, indicates that it may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle such compounds with appropriate safety measures including wearing protective gloves, clothing, and eye/face protection .
Future Directions
The future directions for research on 5-propylpyridazin-3-amine could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential applications. Given the wide range of biological activities exhibited by amines and their derivatives, this compound could potentially be explored for its pharmacological properties . Additionally, its potential as a chiral dopant for liquid crystals could be investigated .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-propylpyridazin-3-amine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Propylamine", "2-cyanopyridine", "Hydrazine hydrate", "Sodium hydroxide", "Ethanol", "Acetic acid", "Sodium acetate", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Propylamine is reacted with 2-cyanopyridine in ethanol in the presence of sodium hydroxide to form 5-propylpyridazin-3-one.", "Step 2: 5-propylpyridazin-3-one is then reacted with hydrazine hydrate in ethanol to form 5-propylpyridazin-3-hydrazine.", "Step 3: 5-propylpyridazin-3-hydrazine is then reacted with acetic acid and sodium acetate in ethanol to form 5-propylpyridazin-3-amine.", "Step 4: The final product is isolated and purified through recrystallization using hydrochloric acid and water." ] } | |
CAS RN |
1619898-21-3 |
Molecular Formula |
C7H11N3 |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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